Cas no 1805656-48-7 (Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate)

• Product Name: Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate
• CAS No: 1805656-48-7
• MF: C₁₀H₇F₂NO₄
• MW: 243.163689851761
• CID: 4953358
• Update Time: 2025-08-05

Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate

• Inchi： 1S/C10H7F2NO4/c1-16-9(15)6-3-8(17-10(11)12)7(14)2-5(6)4-13/h2-3,10,14H,1H3
• InChI Key： OXBHXNZJKKFNJV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C#N)C(C(=O)OC)=C1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate

Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate: A Comprehensive Overview

The compound Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate, identified by the CAS number 1805656-48-7, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a benzoate ester moiety substituted with a cyano group, a difluoromethoxy group, and a hydroxyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

The synthesis of Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate involves a series of carefully designed chemical reactions. The starting material is typically a substituted benzoic acid, which undergoes esterification to form the benzoate ester. The cyano group is introduced through cyanation reactions, while the difluoromethoxy group is added via nucleophilic substitution or other suitable methods. The hydroxyl group is either retained from the starting material or introduced during the reaction sequence. The optimization of these reaction conditions is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate in the field of drug discovery. The compound exhibits interesting pharmacological properties, including moderate anti-inflammatory and antioxidant activities. Researchers have explored its ability to inhibit certain enzymes associated with inflammatory pathways, making it a promising candidate for further investigation in the development of therapeutic agents. Additionally, the presence of the cyano and difluoromethoxy groups enhances its bioavailability and stability, which are critical factors in drug design.

In materials science, Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate has shown potential as a precursor for advanced materials such as polymers and coatings. The compound's ability to form stable polymer networks through its reactive functional groups makes it an attractive option for applications requiring high thermal stability and mechanical strength. Recent advancements in polymer chemistry have enabled the synthesis of novel materials incorporating this compound, demonstrating improved performance in harsh environmental conditions.

The environmental impact of Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate has also been a topic of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indication for its safe use in industrial applications. However, further research is required to fully understand its long-term environmental effects and to develop sustainable methods for its production and disposal.

In conclusion, Methyl 2-cyano-5-difluoromethoxy-4-hydroxybenzoate (CAS No. 1805656-48-7) is a versatile compound with a wide range of potential applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.